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Compound of Interest

Compound Name: PF-06447475

Cat. No.: B612100

Abstract

This document provides detailed application notes and protocols for the in vitro characterization
of PF-06447475, a potent and selective inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2).
LRRK2 is a crucial enzyme genetically linked to Parkinson's disease, and its inhibition is a
promising therapeutic strategy. This guide is intended for researchers, scientists, and drug
development professionals, offering comprehensive methodologies for key in vitro experiments,
structured data presentation, and visual diagrams of signaling pathways and experimental
workflows.

Introduction to PF-06447475

PF-06447475 is a highly potent, selective, and brain-penetrant small molecule inhibitor of
LRRK2 kinase activity.[1][2][3][4] It serves as an essential tool for investigating the
physiological and pathological roles of LRRK2. The most common pathogenic mutation in
LRRK2, G2019S, leads to increased kinase activity, making inhibitors like PF-06447475
valuable for studying disease mechanisms and as potential therapeutic agents.[5][6] This
compound has been shown to effectively reduce LRRK2 autophosphorylation and
neuroinflammation associated with LRRK2 mutations.[4][7]

Quantitative Data Summary

The inhibitory activity of PF-06447475 has been characterized in various in vitro assays. The
following table summarizes the key quantitative data for easy comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b612100?utm_src=pdf-interest
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.revvity.com/product/alpha-sf-ultra-lrrk2-total-500-alsu-tlrrk2-a500
https://www.revvity.com/product/alpha-sf-ultra-lrrk2-ps955-500-alsu-plrrk2-b500
https://www.medchemexpress.com/PF-06447475.html
https://www.axonmedchem.com/2546-pf-06447475
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.youtube.com/watch?v=strUXLiZZgU
https://www.promega.com/-/media/files/resources/protocols/kinase-enzyme-appnotes/lrrk2-kinase-assay.pdf
https://www.axonmedchem.com/2546-pf-06447475
https://tools.thermofisher.com/content/sfs/manuals/LanthaScreen_LRRK2_pSer935_Cellular_Assay_man.pdf
https://www.benchchem.com/product/b612100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Assay Type Target IC50 Value Reference(s)
Cell-free Kinase

LRRK2 3nM [LI21131[4116]1181I9]
Assay
Cell-free Kinase

LRRK2 (G2019S) 11 nM [6]
Assay
Whole-Cell Assay LRRK2 25 nM [1][6][8]
Whole-Cell Assay

Endogenous LRRK?2 <10 nM [2][9]

(Raw264.7)

LRRK2 Signaling Pathway

PF-06447475 exerts its effect by directly inhibiting the kinase activity of LRRK2. This inhibition
prevents the autophosphorylation of LRRK2 at sites such as Ser935 and Ser1292, and also
blocks the phosphorylation of downstream substrates like Rab GTPases.[7] The following
diagram illustrates the simplified LRRK2 signaling pathway and the point of inhibition by PF-
06447475.
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TR-FRET Assay Workflow

1. Plate Cells
(e.g., SH-SY5Y, U-2 OS)
in 384-well plate

2. Transduce with
BacMam LRRK2-GFP

3. Incubate 20-24 hours

4. Add PF-06447475
(Dose-response)

6. Lyse Cells with
Lysis Buffer containing
Tb-anti-pSer935 Ab

7. Incubate 2 hours at RT

8. Read TR-FRET Signal
(Ex: 340 nm, Em: 520/495 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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